82-73-5

3-Bromophthalic anhydride

In Stock

• CAS RN:
• 82-73-5

• Formula:
• C8H3BrO3

• InChI:
• InChI=1S/C8H3BrO3/c9-5-3-1-2-4-6(5)8(11)12-7(4)10/h1-3H

• InChIKey:
• AQBFKBMMIDHCFS-UHFFFAOYSA-N

• 3-Bromophthalic anhydride is a useful research compound. Its molecular formula is C8H3BrO3 and its molecular weight is 227.01 g/mol. The purity is usually 95%.

N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(m-tolyl)benzamide

In Stock

• CAS RN:
• 5682-73-5

• Formula:
• C25H22N2O3

• InChI:
• InChI=1S/C25H22N2O3/c1-17-6-5-8-21(14-17)27(25(29)18-10-12-22(30-2)13-11-18)16-20-15-19-7-3-4-9-23(19)26-24(20)28/h3-15H,16H2,1-2H3,(H,26,28)

• InChIKey:
• MDUSNOAYRFVFRX-UHFFFAOYSA-N

• N-((2-hydroxyquinolin-3-yl)methyl)-4-methoxy-N-(m-tolyl)benzamide is a useful research compound. Its molecular formula is C25H22N2O3 and its molecular weight is 398.5 g/mol. The purity is usually 95%.

Dodec-3-yn-1-ol

• CAS RN:
• 55182-73-5

• Formula:
• C12H22O

• InChI:
• InChI=1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2-8,11-12H2,1H3

• InChIKey:
• CMSTUGQLHQXICL-UHFFFAOYSA-N

• Dodec-3-yn-1-ol is a useful research compound. Its molecular formula is C12H22O and its molecular weight is 182.3 g/mol. The purity is usually 95%.

4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide

In Stock

• CAS RN:
• 63082-73-5

• Formula:
• C5H10O4S

• InChI:
• InChI=1S/C5H10O4S/c1-4-3-5(2)9-10(6,7)8-4/h4-5H,3H2,1-2H3

• InChIKey:
• SNUUNBNYJHRNPG-UHFFFAOYSA-N

• 4,6-Dimethyl-[1,3,2]dioxathiane 2,2-dioxide is a useful research compound. Its molecular formula is C5H10O4S and its molecular weight is 166.19. The purity is usually 95%.

3-(2-Chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine

In Stock

• CAS RN:
• 13182-73-5

• Formula:
• C9H6ClN5S

• InChI:
• InChI=1S/C9H6ClN5S/c10-6-4-2-1-3-5(6)7-12-13-9-15(7)14-8(11)16-9/h1-4H,(H2,11,14)

• InChIKey:
• WFMAIFDIXUQPAF-UHFFFAOYSA-N

• 3-(2-Chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine is a useful research compound. Its molecular formula is C9H6ClN5S and its molecular weight is 251.7 g/mol. The purity is usually 95%.

2-(2-Methoxyphenylamino)-thiazole-4-carboxylic acid ethyl ester

In Stock

• CAS RN:
• 165682-73-5

• Formula:
• C13H14N2O3S

• InChI:
• InChI=1S/C13H14N2O3S/c1-3-18-12(16)10-8-19-13(15-10)14-9-6-4-5-7-11(9)17-2/h4-8H,3H2,1-2H3,(H,14,15)

• InChIKey:
• QRBRPORKQJYIKR-UHFFFAOYSA-N

• 2-(2-Methoxyphenylamino)-thiazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33 g/mol. The purity is usually 95%.

2,2-Dichloro-1-methylcyclopropanecarbohydrazide

In Stock

• CAS RN:
• 351982-73-5

• Formula:
• C5H8Cl2N2O

• InChI:
• InChI=1S/C5H8Cl2N2O/c1-4(3(10)9-8)2-5(4,6)7/h2,8H2,1H3,(H,9,10)

• InChIKey:
• PUWQATHJGVISLC-UHFFFAOYSA-N

• 2,2-Dichloro-1-methylcyclopropanecarbohydrazide is a useful research compound. Its molecular formula is C5H8Cl2N2O and its molecular weight is 183.03. The purity is usually 95%.

N-[3-[2-(benzenesulfonyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

In Stock

• CAS RN:
• 851782-73-5

• Formula:
• C23H22FN3O4S2

• InChI:
• InChI=1S/C23H22FN3O4S2/c1-2-32(28,29)26-20-8-6-7-18(15-20)22-16-23(17-11-13-19(24)14-12-17)27(25-22)33(30,31)21-9-4-3-5-10-21/h3-15,23,26H,2,16H2,1H3

• InChIKey:
• QIXSLISARWDLRC-UHFFFAOYSA-N

• N-[3-[2-(benzenesulfonyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O4S2 and its molecular weight is 487.56. The purity is usually 95%.

3-Chloro-6-fluoro-1H-indazol-5-amine

In Stock

• CAS RN:
• 864082-73-5

• Formula:
• C7H5ClFN3

• InChI:
• InChI=1S/C7H5ClFN3/c8-7-3-1-5(10)4(9)2-6(3)11-12-7/h1-2H,10H2,(H,11,12)

• InChIKey:
• KKDHJLHKZOYJOL-UHFFFAOYSA-N

• 3-Chloro-6-fluoro-1H-indazol-5-amine is a useful research compound. Its molecular formula is C7H5ClFN3 and its molecular weight is 185.59. The purity is usually 95%.

2,4-Dimethyl-4'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898782-73-5

• Formula:
• C20H23NOS

• InChI:
• InChI=1S/C20H23NOS/c1-15-3-8-19(16(2)13-15)20(22)18-6-4-17(5-7-18)14-21-9-11-23-12-10-21/h3-8,13H,9-12,14H2,1-2H3

• InChIKey:
• FLABIXCZCKLAMH-UHFFFAOYSA-N

• 2,4-Dimethyl-4'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C20H23NOS and its molecular weight is 325.5 g/mol. The purity is usually 95%.

Ethyl 3-{[(3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophen-2-yl)carbonyl]amino}benzoate

In Stock

• CAS RN:
• 1116082-73-5

• Formula:
• C22H22N2O5S2

• InChI:
• InChI=1S/C22H22N2O5S2/c1-4-29-22(26)16-6-5-7-17(14-16)23-21(25)20-19(12-13-30-20)24(3)31(27,28)18-10-8-15(2)9-11-18/h5-14H,4H2,1-3H3,(H,23,25)

• InChIKey:
• HVLPPDNIYKFVLW-UHFFFAOYSA-N

• Ethyl 3-{[(3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophen-2-yl)carbonyl]amino}benzoate is a useful research compound. Its molecular formula is C22H22N2O5S2 and its molecular weight is 458.55. The purity is usually 95%.

3-Cyclopropyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1247982-73-5

• Formula:
• C11H17N3O

• InChI:
• InChI=1S/C11H17N3O/c1-2-8(7-12-5-1)6-10-13-11(14-15-10)9-3-4-9/h8-9,12H,1-7H2

• InChIKey:
• FJVVXUCVHCAXTB-UHFFFAOYSA-N

• 3-Cyclopropyl-5-(piperidin-3-ylmethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C11H17N3O and its molecular weight is 207.27 g/mol. The purity is usually 95%.

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-methylthiazole-4-carboxylic acid

In Stock

• CAS RN:
• 1823182-73-5

• Formula:
• C11H6ClF3N2O2S

• InChI:
• InChI=1S/C11H6ClF3N2O2S/c1-4-7(10(18)19)17-9(20-4)8-6(12)2-5(3-16-8)11(13,14)15/h2-3H,1H3,(H,18,19)

• InChIKey:
• KJBFEPGLDWEBED-UHFFFAOYSA-N

• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-methylthiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H6ClF3N2O2S and its molecular weight is 322.69 g/mol. The purity is usually 95%.

3-Bromo-2-(difluoromethyl)-1-benzofuran

Usually In Stock

• CAS RN:
• 2248282-73-5

• Formula:
• C9H5BrF2O

• InChI:
• InChI=1S/C9H5BrF2O/c10-7-5-3-1-2-4-6(5)13-8(7)9(11)12/h1-4,9H

• InChIKey:
• AEOHNASTRHGVII-UHFFFAOYSA-N

• 3-Bromo-2-(difluoromethyl)-1-benzofuran is a useful research compound. Its molecular formula is C9H5BrF2O and its molecular weight is 247.039. The purity is usually 95%.

Prop-1-en-2-yl 2-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate

• CAS RN:
• 1454682-73-5

• Formula:
• C17H23BFNO4

• InChI:
• InChI=1S/C17H23BFNO4/c1-10(2)22-15(21)20-14-9-12(11(3)8-13(14)19)18-23-16(4,5)17(6,7)24-18/h8-9H,1H2,2-7H3,(H,20,21)

• InChIKey:
• FIWVEQLUJUBBPG-UHFFFAOYSA-N

• Prop-1-en-2-yl 2-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate is a useful research compound. Its molecular formula is C17H23BFNO4 and its molecular weight is 335.2 g/mol. The purity is usually 95%.